Cas no 16867-04-2 (3-hydroxy-1H-pyridin-2-one)

• Product name: 3-hydroxy-1H-pyridin-2-one
• CAS No: 16867-04-2
• MF: C₅H₅NO₂
• MW: 111.0987
• MDL: MFCD00006271
• CID: 50560
• PubChem ID: 24847492

3-hydroxy-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroxypyridine
• 2,3-Pyridinediol
• 3-Hydroxy-2-pyridone
• 2.3-Dihydroxypyridine
• 3-Hydroxy-2-pyridinone
• 2,3-DIHYDROXYPYRIMIDINE
• 2,3-hydroxypyridine
• 2-Hydroxy-3-pyridinol
• 3-Dihydroxypyridine
• dihydroxypyridine
• PYRIDINE-2,3-DIOL
• 3-Hydroxy-2(1H)-pyridinone
• TIMTEC-BB SBB004333
• 3-hydroxy-2(1h)-pyridon
• 3-Hydroxy-2(1H)-pyridone
• 3-hydroxy-1H-pyridin-2-one
• 8LG
• NSC-49272
• NS00025532
• CHEMBL287899
• Tox21_303751
• CS-W009004
• Z104495360
• P19753
• A811001
• Q27225138
• DTXCID9030337
• CHEBI:131454
• AKOS000121284
• MFCD00006271
• 3-oxidanyl-1H-pyridin-2-one
• SCHEMBL82455
• 16867-04-2
• AC-4671
• AMY21893
• P0755
• 3-hydroxy-1,2-dihydropyridin-2-one
• DIHYDROXYPYRIDINE, 2,3-
• W-107899
• BDBM50431088
• F0001-0615
• 7HY4BCJ130
• AKOS005257646
• FT-0609672
• 3-hydroxypyridin-2(1H)-one
• AC-907/25014062
• 2(1H)-Pyridinone, 3-hydroxy-
• EINECS 240-887-3
• CAS-16867-04-2
• UNII-7HY4BCJ130
• hydroxypyridone
• SY015232
• InChI=1/C5H5NO2/c7-4-2-1-3-6-5(4)8/h1-3,7H,(H,6,8
• DTXSID0051782
• 2(1H)-Pyridone, 3-hydroxy-
• 2,3-DHBEEOP
• NSC49272
• hydroxy pyridone
• EN300-21327
• E8AC675C-AD76-443C-923D-97F94E3ACAD0
• 2,3-dihydroxy pyridine
• KSC-11-228-5
• A840898
• KUC106761N
• 2,3-Dihydroxypyridine, 95%
• 84719-32-4
• NSC 49272
• NCGC00357054-01
• SB52507
• AI3-61776
• 2,3-Dihydroxy-pyridine
• FT-0646597
• 2(1H)Pyridinone, 3hydroxy
• 2,3-Pyridinediol (8CI)
• 3Hydroxy2(1H)pyridinone
• STL352048
• 2(1H)Pyridone, 3hydroxy
• pyridin-2(1H)-one, 3-hydroxy-
• 2,3pyridinediol
• BBL027572
• pyridine, 2,3-dihydroxy-
• 3Hydroxy2pyridone
• DB-019761
• DB-049827

• MDL： MFCD00006271
• Inchi： InChI=1S/C5H5NO2/c7-4-2-1-3-6-5(4)8/h1-3,7H,(H,6,8)
• InChI Key： GGOZGYRTNQBSSA-UHFFFAOYSA-N
• SMILES： C1=CC(=C(N=C1)O)O
• BRN： 109848

Computed Properties

• Exact Mass: 111.03200
• Monoisotopic Mass: 111.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3A^2
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Not determined
• Density: 1.3113 (rough estimate)
• Melting Point: 245 °C (dec.) (lit.)
• Boiling Point: 387.2℃ at 760 mmHg
• Flash Point: 245°C
• Refractive Index: 1.4260 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 53.35000
• LogP: 0.49280
• Solubility: Not determined
• Decomposition: 245 ºC

3-hydroxy-1H-pyridin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：UV1146700
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• TSCA：Yes
• Risk Phrases：R36/37/38

3-hydroxy-1H-pyridin-2-one Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones